Cas no 824950-16-5 (Carbamic acid, [(1R,2R)-2-cyanocyclohexyl]-, 1,1-dimethylethyl ester,rel-)

• Product Name: Carbamic acid, [(1R,2R)-2-cyanocyclohexyl]-, 1,1-dimethylethyl ester,rel-
• CAS No: 824950-16-5
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 690102
• PubChem ID: 68008329
• Update Time: 2025-04-19

Carbamic acid, [(1R,2R)-2-cyanocyclohexyl]-, 1,1-dimethylethyl ester,rel- Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1R,2R)-2-cyanocyclohexyl]-, 1,1-dimethylethyl ester,rel-
• tert-Butyl (trans-2-cyanocyclohexyl)carbamate
• EN300-6937355
• SCHEMBL10008478
• trans-tert-butyl -2-cyanocyclohexylcarbamate
• BBMSADVUENDKHR-VHSXEESVSA-N
• 824950-16-5
• tert-butyl N-[(1R,2R)-2-cyanocyclohexyl]carbamate
• F17967
• Trans-2-(boc-amino)-cyclohexanenitrile
• rac-tert-butyl N-[(1R,2R)-2-cyanocyclohexyl]carbamate
• tert-butyl trans-2-cyanocyclohexylcarbamate

• Inchi： 1S/C12H20N2O2/c1-12(2,3)16-11(15)14-10-7-5-4-6-9(10)8-13/h9-10H,4-7H2,1-3H3,(H,14,15)/t9-,10+/m0/s1
• InChI Key： BBMSADVUENDKHR-VHSXEESVSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CCCC[C@H]1C#N)=O

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.1Ų